Cas no 41330-04-5 ( )
structure
Product Name:
CAS No:41330-04-5
MF:C9H14Br2O2
MW:314.014261722565
CID:926855
PubChem ID:318581
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6,11-dibromo-1,4-dioxaspiro[4.6]undecane
- NSC255302
- 41330-04-5
- DS-015635
- DTXSID70312501
- NSC-255302
-
-
- Inchi： 1S/C9H14Br2O2/c10-7-3-1-2-4-8(11)9(7)12-5-6-13-9/h7-8H,1-6H2
- InChI Key： ISSRFPWGCWTAFR-UHFFFAOYSA-N
- SMILES： BrC1CCCCC(C21OCCO2)Br
Computed Properties
- Exact Mass: 313.93401g/mol
- Monoisotopic Mass: 311.93605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 18.5Ų
Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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